3-methyl-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)-4,5-dihydroisoxazole-5-carboxamide

• IUPAC Name: 3-methyl-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)-4,5-dihydro-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C13H14N4O2/c1-9-6-12(19-16-9)13(18)14-7-10-8-15-17-5-3-2-4-11(10)17/h2-5,8,12H,6-7H2,1H3,(H,14,18)
• InChI Key: NZIBYMTUPWNGKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(C1)C(=O)NCC2=C3C=CC=CN3N=C2
• Molecular Formula: C13H14N4O2
• Molecular Weight: 258.28 g/mol

Description

This compound belongs to the class of organic compounds known as pyrazolopyrimidines. Pyrazolopyrimidines are a series of isomeric heterocyclic chemical compounds with the molecular formula C6H5N3. They form the central core of a variety of more complex chemical compounds including some pharmaceuticals and pesticides.

Synthesis Analysis

The synthesis of pyrazolopyrimidines has been widely studied. Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold. These transformations improve the structural diversity and allow a synergic effect between new synthetic routes and the possible applications of these compounds.

Molecular Structure Analysis

The molecular structure of pyrazolopyrimidines is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery.

Chemical Reactions Analysis

The regioselectivity of the reaction can be controlled using the dimethylamino leaving group, where the initial condensation proceeds via an addition–elimination mechanism (aza-Michael type), thus bonding the NH2-group of the starting aminopyrazole with the Cβ.